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Compound of Interest

Compound Name: 2-(1-Hydroxyethyl)-3-methylphenol

CAS No.: 484016-51-5

Cat. No.: B13835028

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-(1-Hydroxyethyl)-3-
methylphenol

Abstract: This document provides a comprehensive technical overview of the physicochemical

properties of 2-(1-Hydroxyethyl)-3-methylphenol. Intended for researchers, scientists, and

professionals in drug development, this guide synthesizes theoretical principles with actionable

experimental protocols. While specific experimental data for this particular isomer is not

extensively published, this guide establishes its chemical identity, predicts key physicochemical

parameters based on established structure-property relationships of analogous compounds,

and provides detailed, field-proven methodologies for their empirical determination. The focus

is on enabling researchers to accurately characterize this molecule through robust

experimental design and analysis.

Introduction and Molecular Identity
2-(1-Hydroxyethyl)-3-methylphenol is a substituted phenolic compound belonging to the

cresol family. Its structure features a phenol ring substituted with a methyl group at position 3

and a 1-hydroxyethyl group at position 2. The presence of two hydroxyl groups—one phenolic
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and one alcoholic—along with a lipophilic aromatic ring and methyl group, imparts a unique

combination of properties that are critical to its behavior in chemical and biological systems.

Understanding its physicochemical profile, including acidity (pKa), lipophilicity (LogP), solubility,

and stability, is fundamental for predicting its absorption, distribution, metabolism, and excretion

(ADME) in drug discovery, its reactivity in chemical synthesis, and its potential applications in

materials science. This guide provides the foundational knowledge and experimental

framework required for a thorough characterization.

Molecular Structure:

Figure 1: Chemical Structure of 2-(1-Hydroxyethyl)-3-methylphenol

Chemical Identifiers:

IUPAC Name: 2-(1-Hydroxyethyl)-3-methylphenol

Molecular Formula: C₉H₁₂O₂

Molecular Weight: 152.19 g/mol

CAS Number: A specific CAS registry number for this isomer is not readily found in major

databases. Researchers should rely on the IUPAC name and structure for identification.

Core Physicochemical Properties: An Overview
The properties of 2-(1-Hydroxyethyl)-3-methylphenol are dictated by its constituent functional

groups. The data presented below are predicted values based on the known properties of

similar structures, such as m-cresol and other hydroxy-substituted phenols.
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Property
Predicted Value / Inferred
Characteristic

Rationale & Significance

pKa (Phenolic OH) ~10.2 - 10.5

Phenols typically exhibit a pKa

around 10.0[1]. The methyl

group at the meta position is a

weak electron-donating group,

which slightly destabilizes the

phenoxide anion, making the

compound marginally less

acidic than phenol[2]. This

value is crucial for predicting

its ionization state at different

physiological pHs.

LogP (Octanol/Water) ~1.5 - 1.8

The LogP of the parent m-

cresol is approximately 1.96[3]

[4]. The addition of the polar

hydroxyethyl group

significantly increases

hydrophilicity, thus lowering the

LogP value. This parameter is

a key indicator of membrane

permeability and bioavailability.

Aqueous Solubility Moderately Soluble

The presence of two hydroxyl

groups capable of hydrogen

bonding with water suggests

moderate aqueous solubility[5]

[6]. However, the aromatic ring

and methyl group limit its

miscibility. Solubility is

expected to be pH-dependent,

increasing significantly above

its pKa.

Physical Form Colorless to pale yellow liquid

or low-melting solid

Simple cresols are often liquids

or low-melting solids at room

temperature[7][8]. The
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additional hydroxyl group

increases the potential for

intermolecular hydrogen

bonding, which may raise the

melting and boiling points

compared to m-cresol.

Chemical Stability Susceptible to Oxidation

Phenols are known to be

sensitive to air, light, and heat,

particularly under basic

(alkaline) conditions, which can

lead to the formation of colored

quinone-type oxidation

products[8][9].

Spectroscopic Profile: Anticipated Characteristics
Spectroscopic analysis is essential for structural confirmation and purity assessment. Based on

the structure of 2-(1-Hydroxyethyl)-3-methylphenol, the following spectral features are

anticipated.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to be complex. Key signals

would include: a doublet for the methyl protons of the ethyl group (~1.4-1.5 ppm), a quartet

for the methine proton (CH-OH) (~4.8-5.0 ppm), a singlet for the aromatic methyl group

(~2.2-2.3 ppm), distinct multiplets for the three aromatic protons in their characteristic region

(~6.7-7.2 ppm), and two exchangeable singlets for the phenolic and alcoholic -OH protons.

The addition of D₂O would cause the two -OH signals to disappear, a standard method for

their identification[10].

¹³C NMR Spectroscopy: The spectrum should display 9 distinct carbon signals,

corresponding to the molecular symmetry. This includes signals for the two aliphatic carbons,

one aromatic methyl carbon, and six unique aromatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong, broad absorption

band in the 3200-3600 cm⁻¹ region, indicative of the O-H stretching from both the phenolic

and alcoholic groups[11][12]. Other characteristic peaks include C-O stretching around 1200-

1260 cm⁻¹ and aromatic C-H and C=C stretching bands.
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Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion

peak (M⁺) would appear at m/z = 152. Common fragmentation patterns for such molecules

include the loss of a methyl group (CH₃) resulting in a fragment at m/z = 137, and the loss of

water (H₂O), leading to a fragment at m/z = 134[13][14].

Experimental Determination of Physicochemical
Properties
The following section provides detailed, self-validating protocols for determining the core

physicochemical properties of 2-(1-Hydroxyethyl)-3-methylphenol.

Workflow for Physicochemical Characterization
The logical flow for characterizing a novel compound like 2-(1-Hydroxyethyl)-3-methylphenol
involves a series of sequential experiments. This ensures that data from one step informs the

next, providing a comprehensive and validated profile.
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General Physicochemical Characterization Workflow

Phase 1: Identity & Purity

Phase 2: Core Properties

Phase 3: Stability & Degradation

Purity Assessment
(e.g., HPLC, GC-MS)

Structural Confirmation
(NMR, MS, IR)

Solubility Profiling

pKa Determination

LogP Measurement

Forced Degradation Study
(pH, Temp, Light)

Degradation Kinetics

Comprehensive Report Generation

Click to download full resolution via product page

Caption: A logical workflow for the systematic characterization of a novel compound.

Protocol for Solubility Determination
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This protocol determines the qualitative solubility of the compound in various solvents, which is

indicative of its polarity and the types of intermolecular forces it can form.

Methodology:

Preparation: Aliquot approximately 10-20 mg of 2-(1-Hydroxyethyl)-3-methylphenol into

separate, labeled 4 mL glass vials.

Solvent Addition: To each vial, add 1 mL of a test solvent (e.g., Water, Phosphate Buffered

Saline pH 7.4, 0.1 M HCl, 0.1 M NaOH, Ethanol, Acetone, Hexane).

Equilibration: Cap the vials securely and vortex for 1 minute. Place the vials on a shaker or

rotator at room temperature (25°C) for 1 hour to ensure equilibrium is reached.

Observation: After equilibration, visually inspect each vial for undissolved solid material

against a dark background.

Classification:

Soluble: No visible solid particles.

Sparingly Soluble: A significant portion of the solid has dissolved, but some remains.

Insoluble: The solid material appears largely unchanged.

Validation: For aqueous solutions, measure the pH to confirm it has not significantly

changed, which could affect solubility. For samples classified as "soluble," a second addition

of the compound can be made to confirm saturation has not been reached.
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Solubility Determination Workflow

Start: Weigh Compound

Aliquot into Vials

Add 1 mL of Test Solvent
(Water, Buffers, Organics)

Vortex & Shake
(1 hr at 25°C)

Visual Inspection for
Undissolved Solid

Classify Solubility
(Soluble, Sparingly, Insoluble)

End: Soluble

Clear Solution

End: Insoluble / Sparingly

Solid Remains

Click to download full resolution via product page

Caption: Step-by-step process for qualitative solubility assessment.
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Protocol for pKa Determination by UV-Vis
Spectrophotometry
This method leverages the difference in the UV absorbance spectrum between the protonated

(phenol) and deprotonated (phenoxide) forms of the molecule to determine the pKa.

Causality: The phenoxide ion has a different electronic structure from the neutral phenol,

resulting in a shift in its maximum absorbance wavelength (λ_max). By monitoring this shift

across a range of pH values, the equilibrium point (where [phenol] = [phenoxide]) can be

identified, which corresponds to the pKa.

Methodology:

Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a suitable organic

solvent like methanol or ethanol.

Buffer Preparation: Prepare a series of universal buffers covering a pH range from

approximately 8.0 to 12.0 in 0.5 pH unit increments.

Sample Preparation: In a series of quartz cuvettes, add a small, fixed aliquot of the stock

solution (e.g., 10 µL) to 2 mL of each buffer. This ensures the final concentration is constant

while the pH varies. Prepare a "fully acidic" sample (in 0.1 M HCl) and a "fully basic" sample

(in 0.1 M NaOH).

Spectral Scan: Scan the UV-Vis spectrum (e.g., from 230 to 350 nm) for the acidic and basic

samples to identify the λ_max for the protonated and deprotonated species, respectively, and

to find an isosbestic point.

Absorbance Measurement: Set the spectrophotometer to the λ_max of the deprotonated

(phenoxide) form. Measure the absorbance of each buffered sample at this wavelength.

Calculation: The pKa is calculated using the Henderson-Hasselbalch equation adapted for

spectrophotometry: pKa = pH + log[(A_max - A) / (A - A_min)] Where:

A is the absorbance of the sample at a given pH.

A_max is the maximum absorbance from the fully basic sample.
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A_min is the minimum absorbance from the fully acidic sample.

Validation: Plot absorbance vs. pH. The pKa is the pH value at the midpoint of the resulting

sigmoidal curve. The presence of a sharp isosbestic point, where the spectra at all pH values

cross, validates that a simple two-species equilibrium is being observed.

Protocol for LogP Determination (Shake-Flask Method)
The shake-flask method is the traditional and most direct way to measure the octanol-water

partition coefficient (LogP).

Methodology:

Phase Pre-saturation: Vigorously mix equal volumes of 1-octanol and a suitable aqueous

buffer (e.g., phosphate buffer, pH 7.4) in a large separatory funnel for 24 hours. Allow the

layers to separate completely. This ensures that each phase is saturated with the other

before the experiment begins, preventing volume changes during partitioning.

Stock Solution: Prepare a stock solution of the compound in the pre-saturated 1-octanol. The

concentration should be chosen to be detectable in both phases after partitioning.

Partitioning: In a glass vial, combine a precise volume of the octanol stock solution with a

precise volume of the pre-saturated aqueous buffer (e.g., 2 mL of each).

Equilibration: Cap the vial and shake gently on a rotator for several hours (e.g., 4 hours) at a

constant temperature to allow the compound to reach partition equilibrium. Avoid vigorous

shaking which can cause emulsions.

Phase Separation: Centrifuge the vial at a low speed (e.g., 2000 rpm for 10 minutes) to

ensure complete separation of the octanol and aqueous layers.

Quantification: Carefully withdraw an aliquot from both the upper octanol layer and the lower

aqueous layer. Determine the concentration of the compound in each aliquot using a

validated analytical method, typically reverse-phase HPLC with UV detection[15].

Calculation:

P = [Concentration in Octanol] / [Concentration in Aqueous]
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LogP = log₁₀(P)

Validation: The experiment should be run in triplicate. The sum of the mass of the compound

recovered from both phases should ideally equal the initial mass added, confirming no

material was lost to degradation or adsorption.

LogP Determination (Shake-Flask Method)

Start: Pre-saturate
Octanol & Water

Prepare Compound Stock
in Saturated Octanol

Combine Octanol Stock
& Saturated Buffer

Equilibrate via Shaking

Centrifuge for
Phase Separation

Sample Both Phases
(Octanol & Aqueous)

Quantify Concentration
(e.g., HPLC-UV)

Calculate LogP = log([Oct]/[Aq])

End: Report LogP Value
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Click to download full resolution via product page

Caption: Workflow for the classic shake-flask LogP determination method.

Protocol for Analytical Characterization by HPLC
A reverse-phase High-Performance Liquid Chromatography (HPLC) method is ideal for

assessing the purity and quantifying the concentration of substituted phenols.

Methodology:

System: An HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is

required[15].

Column: A C18 reverse-phase column (e.g., ODS Hypersil, 5 µm particle size, 125 mm x 4

mm ID) is a suitable choice for retaining alkylphenols[15][16].

Mobile Phase: An isocratic or gradient mobile phase can be used. A good starting point is a

mixture of acetonitrile and water, often with a small amount of acid (e.g., 0.1% acetic or

formic acid) to ensure the phenolic proton remains on, leading to sharper peaks[15]. A typical

mobile phase could be 90:10 acetonitrile/water with 0.01% acetic acid[15].

Flow Rate: 1.0 mL/min.

Detection: Phenols have a characteristic UV absorbance. Set the detector wavelength to

approximately 275-280 nm[15]. A DAD allows for the full spectrum to be collected, confirming

peak identity and purity.

Sample Preparation: Dissolve the compound in the mobile phase to an appropriate

concentration (e.g., 0.1 mg/mL).

Injection: Inject 10-20 µL of the sample.

Validation: The method should be validated for linearity, accuracy, and precision. A calibration

curve should be generated using standards of known concentration. Peak symmetry and

retention time consistency are key indicators of a robust method. Fluorescence detection can

be employed for higher sensitivity if required[17][18].
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Conclusion
2-(1-Hydroxyethyl)-3-methylphenol presents a unique set of physicochemical characteristics

derived from its substituted phenol structure. While specific experimental values require

empirical determination, this guide provides a robust framework for prediction based on

chemical principles and analogous structures. The detailed protocols outlined herein offer

researchers a validated pathway to accurately measure the critical properties—solubility, pKa,

and LogP—that govern the compound's behavior. This foundational data is indispensable for

advancing its application in any scientific or industrial context, ensuring that development is

built upon a solid understanding of its fundamental chemical nature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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